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Compound of Interest

Compound Name: Imp2-IN-1

Cat. No.: B10856988 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

Imp2-IN-1 is a potent small-molecule inhibitor of the Insulin-like growth factor 2 mRNA-binding

protein 2 (IMP2 or IGF2BP2).[1][2][3] IMP2 is an RNA-binding protein that plays a critical role in

post-transcriptional gene regulation by binding to N6-methyladenosine (m6A)-modified RNAs,

which enhances their stability and translation.[4] It is involved in various cellular processes,

including metabolism, cell proliferation, and migration.[4][5][6] Overexpression of IMP2 has

been linked to the progression of several cancers, such as colorectal, lung, and hepatocellular

carcinoma, as well as metabolic diseases like type 2 diabetes, making it a significant target for

therapeutic development.[5][7][8] These application notes provide detailed protocols for the

preparation of Imp2-IN-1 stock solutions for both in vitro and in vivo research.

Data Presentation
Physicochemical Properties

Property Value

Molecular Formula C₂₁H₁₄F₃NO₄

Molecular Weight 401.34 g/mol [3]

CAS Number 1480482-51-6[3]
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Solubility Data
Solvent System

Maximum
Solubility

Use Case Notes

DMSO
100 mg/mL (249.17

mM)[1][3]
In Vitro

Requires sonication

for complete

dissolution.[1][3] It is

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (6.23

mM)[1][3]
In Vivo

Requires sonication.

[1][3] Prepare fresh for

each experiment.

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (6.23

mM)[1][3]
In Vivo

Requires sonication.

[1][3] Consider this

formulation carefully if

the dosing period

exceeds half a month.

[1]

Stock Solution Preparation Guide (for 1, 5, and 10 mg
mass)

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.4917 mL[1][3] 12.4583 mL[1][3] 24.9165 mL[1][3]

5 mM 0.4983 mL[1][3] 2.4917 mL[1][3] 4.9833 mL[1][3]

10 mM 0.2492 mL[3] 1.2458 mL[3] 2.4917 mL[3]
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Form
Storage
Temperature

Stability Notes

Powder -20°C 3 years[2][3]

4°C 2 years[3]

In Solvent (e.g.,

DMSO)
-80°C 6 months[1][3][9]

Recommended for

long-term storage.

-20°C 1 month[1][3][9]
Suitable for short-term

storage.

Note: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before storage.[9][10]

Experimental Protocols
Protocol 1: High-Concentration Stock Solution for In
Vitro Experiments
This protocol describes the preparation of a concentrated stock solution in DMSO, which can

then be diluted in a culture medium to the desired final concentration for cell-based assays.

Materials:

Imp2-IN-1 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Bath sonicator

Methodology:

Methodological & Application
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Pre-handling: Before opening, briefly centrifuge the vial of Imp2-IN-1 powder at low speed

(e.g., 3000 rpm for 1-2 minutes) to ensure all the powder is at the bottom of the vial.[2]

Weighing: Accurately weigh the desired amount of Imp2-IN-1 powder in a sterile tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the desired stock concentration (e.g., 10 mM or higher, not exceeding 100 mg/mL). For cell

experiments, preparing a stock solution at least 1000 times higher than the final working

concentration is recommended.[2]

Dissolution: Vortex the solution vigorously. If particulates are still visible, sonicate the solution

in a water bath until it becomes clear.[1][3] Gentle heating can also be applied if necessary.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use sterile tubes to prevent contamination and degradation from multiple freeze-thaw cycles.

[9] Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3]

Protocol 2: Working Solution for In Vivo Experiments
(PEG300/Tween-80/Saline Formulation)
This protocol outlines the preparation of a vehicle-based solution for animal studies. It is crucial

to prepare this working solution fresh on the day of use.[1]

Materials:

High-concentration Imp2-IN-1 DMSO stock solution (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Bath sonicator
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Methodology:

Prepare Vehicle: The final vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.

Serial Addition: Prepare the solution by adding each solvent one by one in the correct order.

[1][3] For example, to prepare 1 mL of a 2.5 mg/mL working solution: a. Start with 100 µL of a

25 mg/mL Imp2-IN-1 DMSO stock solution. b. Add 400 µL of PEG300 and mix thoroughly by

vortexing. c. Add 50 µL of Tween-80 and mix again until the solution is homogeneous. d.

Finally, add 450 µL of sterile saline to bring the total volume to 1 mL.[1][10]

Final Dissolution: Vortex the final mixture. If any precipitation occurs, use sonication to

achieve a clear solution.[1][3]

Administration: Use the freshly prepared working solution for animal administration on the

same day.[1] Do not store this formulation.

Protocol 3: Working Solution for In Vivo Experiments
(Corn Oil Formulation)
This provides an alternative formulation for in vivo administration.

Materials:

High-concentration Imp2-IN-1 DMSO stock solution (e.g., 25 mg/mL)

Corn Oil

Sterile tubes

Vortex mixer

Bath sonicator

Methodology:

Vehicle Composition: The final vehicle is 10% DMSO and 90% Corn Oil.
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Preparation: To prepare 1 mL of a 2.5 mg/mL working solution: a. Add 100 µL of a 25 mg/mL

Imp2-IN-1 DMSO stock solution to a sterile tube. b. Add 900 µL of corn oil.[1]

Dissolution: Mix thoroughly by vortexing. Use sonication to ensure the solution is clear and

homogeneous.[1][3]

Administration: Use the solution immediately after preparation. This protocol should be used

with caution for dosing periods longer than two weeks.[1]

Mandatory Visualizations
IMP2 Signaling Pathway and Inhibition by Imp2-IN-1
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Preparation & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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